3-(Cyclopropylmethoxy)isonicotinonitrile
Overview
Description
3-(Cyclopropylmethoxy)isonicotinonitrile is a chemical compound with the CAS Number: 1540086-86-9 . It has a molecular weight of 174.2 and is in liquid form . The IUPAC name for this compound is this compound .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H10N2O/c11-5-9-3-4-12-6-10(9)13-7-8-1-2-8/h3-4,6,8H,1-2,7H2 .Physical And Chemical Properties Analysis
The physical form of this compound is liquid . It has a molecular weight of 174.2 . The predicted density is 1.18±0.1 g/cm3 and the predicted boiling point is 324.3±22.0 °C .Mechanism of Action
3-(Cyclopropylmethoxy)isonicotinonitrile has been studied extensively to understand its mechanism of action. It is believed to act as an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine in the body. This inhibition of acetylcholinesterase can lead to increased levels of acetylcholine in the body, which can have a wide range of effects, depending on the context.
Biochemical and Physiological Effects
This compound has been studied extensively to understand its biochemical and physiological effects. It has been shown to have a wide range of effects on the body, including the regulation of hormones, the regulation of neurotransmitters, and the regulation of cell signaling pathways. It has also been shown to have anti-inflammatory and anti-oxidant effects, as well as anti-cancer effects.
Advantages and Limitations for Lab Experiments
3-(Cyclopropylmethoxy)isonicotinonitrile has several advantages and limitations for use in laboratory experiments. One of the main advantages is its low cost, which makes it an ideal compound for use in scientific research. Additionally, this compound is relatively easy to synthesize, making it a good choice for laboratory experiments. However, there are some limitations to its use in laboratory experiments, including its low solubility in water and its low stability in the presence of light.
Future Directions
The potential applications of 3-(Cyclopropylmethoxy)isonicotinonitrile in the field of scientific research are growing, and there are many potential future directions for its use. One potential future direction is its use as a biomarker for the detection and diagnosis of disease. Additionally, this compound could be used to study the effects of different drugs on the body, as well as to study the effects of different hormones on the body. Additionally, this compound could be used to study the effects of certain drugs on the brain, as well as to study the biochemical and physiological effects of different drugs. Finally, this compound could be used to study the mechanisms of action of various drugs, as well as to study the effects of various compounds on the body.
Scientific Research Applications
3-(Cyclopropylmethoxy)isonicotinonitrile has been used extensively in scientific research, particularly in the fields of biochemistry and physiology. It has been used to study the mechanisms of action of various drugs, as well as to study the biochemical and physiological effects of different drugs. It has also been used to study the effects of various hormones on the body, and to study the effects of certain drugs on the brain.
properties
IUPAC Name |
3-(cyclopropylmethoxy)pyridine-4-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2O/c11-5-9-3-4-12-6-10(9)13-7-8-1-2-8/h3-4,6,8H,1-2,7H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LQDSKXFUYHWVDN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1COC2=C(C=CN=C2)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
174.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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